N-(2,3-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6OS/c1-13-4-3-5-17(14(13)2)25-18(29)11-30-21-19-20(23-12-24-21)28(27-26-19)10-15-6-8-16(22)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,25,29)
• InChI Key: JMHYMKDPQVMNNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F)C
• Molecular Formula: C21H19FN6OS
• Molecular Weight: 422.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6OS and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

Compounds within the same chemical family as N-(2,3-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have been utilized in the development of selective radioligands for imaging translocator proteins (18 kDa) with positron emission tomography (PET). For instance, the synthesis and application of DPA-714, a compound with a fluorine atom allowing labeling with fluorine-18, highlight the potential of such compounds in in vivo imaging to study neurological conditions and inflammation (Dollé et al., 2008).

Anticonvulsant and Antidepressant Activities

Derivatives structurally similar to the specified compound have shown promising results in pharmacological evaluations for anticonvulsant and antidepressant activities. A study on pyrido[2,3-d]pyrimidine derivatives demonstrated significant anticonvulsant activity and potent antidepressant properties, suggesting the potential therapeutic applications of these compounds (Zhang et al., 2016).

Antimicrobial and Insecticidal Properties

Research on fused pyrimidine derivatives, including thieno and furopyrimidine structures, has identified compounds with notable antimicrobial activities. These studies provide a foundation for developing new antimicrobial agents to combat resistant strains of bacteria and fungi. Additionally, certain heterocycles incorporating thiadiazole moieties have been assessed for their insecticidal properties against agricultural pests, indicating the potential for agricultural applications (Hossain & Bhuiyan, 2009).

Molecular Probes and Ligands

Novel pyrazolo[1,5-a]pyrimidines, closely related to the compound of interest, have been synthesized and evaluated as ligands for the translocator protein 18 kDa (TSPO). These compounds, including fluoroalkyl- and fluoroalkynyl- analogs, displayed high affinity for TSPO, supporting their use as molecular probes in neuroinflammation studies via PET imaging (Damont et al., 2015).